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Compound of Interest

Compound Name: Benzofurodil

Cat. No.: B1663190

Despite inquiries into the performance and benchmarking of Benzofurodil, a comprehensive
search of scientific literature and clinical trial databases has revealed a significant lack of
available data for a compound specifically identified by this name. While chemical suppliers list
Benzofurodil, also known by its CAS number 3447-95-8, and describe it as a cardiotonic for
the treatment of congestive heart failure, there is a notable absence of published research to
substantiate its performance, mechanism of action, or clinical efficacy.[1][2][3]

This scarcity of information prevents a direct comparison of Benzofurodil with other
therapeutic alternatives. The core requirements of providing quantitative data, detailed
experimental protocols, and visualizations of its signaling pathways cannot be fulfilled due to
the dearth of primary research.

The Benzofuran Class: A Broader Perspective

Benzofurodil belongs to a larger class of chemical compounds known as benzofurans. This
diverse group of molecules has been investigated for a wide array of pharmacological
activities. It is important to note that the following information pertains to the benzofuran class
in general and is not specific to Benzofurodil.

Research into various benzofuran derivatives has revealed a range of biological effects,
including:

o Cardiovascular Effects: Certain benzofuran compounds have been explored for their
potential as vasodilator agents.[4]
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e Psychoactive Properties: Some benzofuran derivatives have been shown to interact with
serotonin receptors and monoamine transporters, leading to psychoactive effects.[5][6][7]

» Other Bioactivities: The benzofuran scaffold has been a subject of interest in medicinal
chemistry for developing compounds with anti-microbial, anti-parasitic, immunosuppressive,
and anticancer properties.[4]

The Challenge of Benchmarking an Enigma

The absence of specific data on Benzofurodil makes it impossible to conduct a performance
comparison. To generate the requested comparison guides, essential information would be
required, including:

e Pharmacodynamic Data: In vitro and in vivo studies detailing the drug's effect on the body,
including receptor binding affinities, enzyme inhibition constants (e.g., IC50 values), and
dose-response relationships.

o Pharmacokinetic Data: Information on the absorption, distribution, metabolism, and excretion
(ADME) profile of the drug.

» Clinical Trial Results: Data from controlled clinical trials demonstrating efficacy and safety in
a specific patient population, often compared against a placebo or a standard-of-care
treatment.

Without these fundamental pillars of pharmacological data, any attempt to benchmark
Benzofurodil would be speculative and lack the scientific rigor required by the target audience
of researchers, scientists, and drug development professionals.

Conclusion

While the chemical entity Benzofurodil is listed in some commercial databases, it appears to
be a compound with little to no footprint in the published scientific and clinical landscape.
Consequently, the creation of a data-driven comparison guide on its performance is not feasible
at this time. Researchers interested in the therapeutic potential of related compounds may find
more success exploring the broader literature on benzofuran derivatives and their diverse
pharmacological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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